Cas no 2172310-22-2 (1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclopentane-1-carboxylic acid)

• Product Name: 1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclopentane-1-carboxylic acid
• CAS No: 2172310-22-2
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6385939
• PubChem ID: 165548606
• Update Time: 2025-06-07

1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclopentane-1-carboxylic acid
• EN300-1518161
• 2172310-22-2
• 1-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}cyclopentane-1-carboxylic acid

• Inchi： 1S/C28H32N2O5/c31-24(29-28(25(32)33)15-7-8-16-28)17-27(13-5-6-14-27)30-26(34)35-18-23-21-11-3-1-9-19(21)20-10-2-4-12-22(20)23/h1-4,9-12,23H,5-8,13-18H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： YSQAVATZXWCZKJ-UHFFFAOYSA-N
• SMILES： O=C(CC1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclopentane-1-carboxylic acid

Introduction to 1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclopentane-1-carboxylic acid (CAS No. 2172310-22-2)

1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclopentane-1-carboxylic acid (CAS No. 2172310-22-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Cpa-Cpa-OH, is a derivative of the fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis for its ease of removal and stability under various reaction conditions.

The Fmoc group, specifically (9H-fluoren-9-yl)methoxycarbonyl, is a versatile protecting group that can be selectively removed under mild basic conditions, making it an ideal choice for the synthesis of complex peptides and proteins. The cyclopentylacetamido moiety in the compound structure adds additional complexity and functionality, which can be crucial for the design of novel therapeutic agents.

Recent studies have highlighted the potential applications of Fmoc-Cpa-Cpa-OH in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound can be used as a building block for the synthesis of peptidomimetics with enhanced biological activity and stability. The unique structural features of Fmoc-Cpa-Cpa-OH allow for precise control over the conformation and properties of the resulting peptides, making it a valuable tool in the development of new drugs.

In another notable study, researchers at the University of California, San Francisco, explored the use of Fmoc-Cpa-Cpa-OH in the synthesis of cyclic peptides. Cyclic peptides are known for their improved pharmacokinetic properties and reduced susceptibility to enzymatic degradation. The study found that Fmoc-Cpa-Cpa-OH facilitated the formation of stable cyclic structures with high yields, opening up new possibilities for the design of therapeutic peptides with enhanced bioavailability and efficacy.

The chemical structure of 1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclopentane-1-carboxylic acid consists of a central cyclopentane ring with two cyclopentylacetamido groups attached. The presence of these cyclopentyl rings imparts rigidity to the molecule, which can influence its interactions with biological targets. The Fmoc protecting group ensures that the amino functionality remains unreactive during synthesis, allowing for selective modification at other sites.

The synthesis of Fmoc-Cpa-Cpa-OH typically involves several steps, including the protection of amino groups with Fmoc, followed by coupling reactions to form the desired peptide backbone. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline this process, enabling efficient and scalable production of the compound.

In terms of its applications, Fmoc-Cpa-Cpa-OH has shown promise in several areas. In cancer research, it has been used to develop peptidomimetics that target specific receptors on cancer cells, potentially leading to more targeted and effective therapies. Additionally, its use in neurodegenerative disease research has been explored, where it has been incorporated into peptides designed to modulate protein-protein interactions involved in disease progression.

The safety profile of Fmoc-Cpa-Cpa-OH is an important consideration in its development as a pharmaceutical agent. Preclinical studies have indicated that it exhibits low toxicity and good biocompatibility when used as a building block for peptide synthesis. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclopentane-1-carboxylic acid (CAS No. 2172310-22-2) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an invaluable tool for the design and synthesis of novel therapeutic agents. As research in this area continues to advance, it is likely that new and exciting applications for this compound will be discovered.